Cas no 2340294-62-2 (4,5-Dichloro-2-(m-tolyl)pyrimidine)

• Product Name: 4,5-Dichloro-2-(m-tolyl)pyrimidine
• CAS No: 2340294-62-2
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• MDL: MFCD31916073
• CID: 4781349
• Update Time: 2025-11-05

4,5-Dichloro-2-(m-tolyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(m-tolyl)pyrimidine

• MDL： MFCD31916073
• Inchi： 1S/C11H8Cl2N2/c1-7-3-2-4-8(5-7)11-14-6-9(12)10(13)15-11/h2-6H,1H3
• InChI Key： AATZJDBDNRPPBB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(C2=CC=CC(C)=C2)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8

Additional information on 4,5-Dichloro-2-(m-tolyl)pyrimidine

4,5-Dichloro-2-(m-tolyl)pyrimidine (CAS No. 2340294-62-2): An Overview of a Promising Pyrimidine Derivative

4,5-Dichloro-2-(m-tolyl)pyrimidine (CAS No. 2340294-62-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrimidine derivative is characterized by its unique structural features, which include two chlorine atoms at the 4 and 5 positions and a meta-tolyl group at the 2 position. These substituents contribute to its potential biological activities and make it an attractive candidate for various applications.

The synthesis of 4,5-dichloro-2-(m-tolyl)pyrimidine involves several well-documented methods, each offering different advantages in terms of yield and purity. One common approach is the reaction of 4,5-dichloropyrimidine with m-tolylamine in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic systems have further enhanced the efficiency of this synthesis, reducing reaction times and improving overall yields.

In terms of its physical properties, 4,5-dichloro-2-(m-tolyl)pyrimidine is a white crystalline solid with a melting point typically ranging from 110 to 115°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits low solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activities of 4,5-dichloro-2-(m-tolyl)pyrimidine have been extensively studied in recent years. One of the most notable applications is its potential as an antitumor agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.

Beyond its antitumor properties, 4,5-dichloro-2-(m-tolyl)pyrimidine has also shown promise as an antiviral agent. Studies have demonstrated its ability to inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral protein synthesis and assembly processes.

In addition to its therapeutic potential, 4,5-dichloro-2-(m-tolyl)pyrimidine has been explored for its use in agrochemical applications. Its structural similarity to other known pesticides suggests that it may have insecticidal or fungicidal properties. Preliminary studies have shown that it can effectively control certain plant pathogens, making it a potential candidate for further development in this area.

The safety profile of 4,5-dichloro-2-(m-tolyl)pyrimidine has also been evaluated in various preclinical studies. Toxicity assessments have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

To advance the development of 4,5-dichloro-2-(m-tolyl)pyrimidine, ongoing clinical trials are being conducted to evaluate its efficacy and safety in treating various diseases. These trials are crucial for determining the optimal dosing regimens and identifying any potential interactions with other medications. The results from these trials will provide valuable insights into the clinical utility of this compound.

In conclusion, 4,5-dichloro-2-(m-tolyl)pyrimidine (CAS No. 2340294-62-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further development as an antitumor agent, antiviral drug, and agrochemical product. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential.